Cas no 721418-41-3 (3-butyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid)

• Product Name: 3-butyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid
• CAS No: 721418-41-3
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 3105470
• PubChem ID: 2396446
• Update Time: 2025-04-21

3-butyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Butyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid
• 3-butyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid
• CS-0219539
• AT35114
• 721418-41-3
• 3-butyl-4-oxo-3,4-dihydrophthalazine-1-carboxylicacid
• EN300-04276
• 998-088-7
• AKOS000117782
• Z56862310
• 3-butyl-4-oxophthalazine-1-carboxylic acid

• Inchi： 1S/C13H14N2O3/c1-2-3-8-15-12(16)10-7-5-4-6-9(10)11(14-15)13(17)18/h4-7H,2-3,8H2,1H3,(H,17,18)
• InChI Key： OWSDLAPHEMKEAS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(=O)O)=NN1CCCC

Computed Properties

• Exact Mass: 246.10044231Da
• Monoisotopic Mass: 246.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70Ų

3-butyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines